Cas no 56643-75-5 (1-[(3-nitrophenyl)methyl]-1H-Imidazole)

• Product Name: 1-[(3-nitrophenyl)methyl]-1H-Imidazole
• CAS No: 56643-75-5
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 1114102
• PubChem ID: 5305632
• Update Time: 2025-04-20

1-[(3-nitrophenyl)methyl]-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[(3-nitrophenyl)methyl]-1H-Imidazole
• 1-(3-nitrobenzyl)-1H-imidazole
• AKOS003388381
• 1-[(3-nitrophenyl)methyl]imidazole
• SCHEMBL2660114
• 56643-75-5
• DTXSID701285111
• 1H-imidazole, 1-[(3-nitrophenyl)methyl]-
• STK736440
• 1-(3-nitrobenzyl)imidazole

• Inchi： 1S/C10H9N3O2/c14-13(15)10-3-1-2-9(6-10)7-12-5-4-11-8-12/h1-6,8H,7H2
• InChI Key： OBNHQPCFIWWAHQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų